1-(4-Hydroxy-3-methoxyphenyl)-4-decen-3-one
1-(4-Hydroxy-3-methoxyphenyl)-4-decen-3-one
cis-[8]-Shogaol, also known as 8-shogaol, belongs to the class of organic compounds known as shogaols. These are ginger derivatives containing a shogaol moiety, which consists of a benzene ring bearing a dec-4-en-3-one moiety, a methoxyphenyl group, a hydroxyl group and at positions 1, 3, and 4, respectively. cis-[8]-Shogaol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cis-[8]-shogaol is primarily located in the membrane (predicted from logP). Outside of the human body, cis-[8]-shogaol can be found in ginger. This makes cis-[8]-shogaol a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
36700-45-5
VCID:
VC0149917
InChI:
InChI=1S/C19H28O3/c1-3-4-5-6-7-8-9-10-17(20)13-11-16-12-14-18(21)19(15-16)22-2/h9-10,12,14-15,21H,3-8,11,13H2,1-2H3/b10-9+
SMILES:
CCCCCCCC=CC(=O)CCC1=CC(=C(C=C1)O)OC
Molecular Formula:
C19H28O3
Molecular Weight:
276.4 g/mol
1-(4-Hydroxy-3-methoxyphenyl)-4-decen-3-one
CAS No.: 36700-45-5
Reference Standards
VCID: VC0149917
Molecular Formula: C19H28O3
Molecular Weight: 276.4 g/mol
| CAS No. | 36700-45-5 |
|---|---|
| Product Name | 1-(4-Hydroxy-3-methoxyphenyl)-4-decen-3-one |
| Molecular Formula | C19H28O3 |
| Molecular Weight | 276.4 g/mol |
| IUPAC Name | (E)-1-(4-hydroxy-3-methoxyphenyl)dodec-4-en-3-one |
| Standard InChI | InChI=1S/C19H28O3/c1-3-4-5-6-7-8-9-10-17(20)13-11-16-12-14-18(21)19(15-16)22-2/h9-10,12,14-15,21H,3-8,11,13H2,1-2H3/b10-9+ |
| Standard InChIKey | LGZSMXJRMTYABD-MDZDMXLPSA-N |
| Isomeric SMILES | CCCCCCC/C=C/C(=O)CCC1=CC(=C(C=C1)O)OC |
| SMILES | CCCCCCCC=CC(=O)CCC1=CC(=C(C=C1)O)OC |
| Canonical SMILES | CCCCCC=CC(=O)CCC1=CC(=C(C=C1)O)OC |
| Description | cis-[8]-Shogaol, also known as 8-shogaol, belongs to the class of organic compounds known as shogaols. These are ginger derivatives containing a shogaol moiety, which consists of a benzene ring bearing a dec-4-en-3-one moiety, a methoxyphenyl group, a hydroxyl group and at positions 1, 3, and 4, respectively. cis-[8]-Shogaol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cis-[8]-shogaol is primarily located in the membrane (predicted from logP). Outside of the human body, cis-[8]-shogaol can be found in ginger. This makes cis-[8]-shogaol a potential biomarker for the consumption of this food product. |
| Synonyms | (8)-shogaol 8-shogaol |
| PubChem Compound | 11152 |
| Last Modified | Nov 11 2021 |
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